Cas no 1185319-47-4 (N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride)

• Product Name: N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride
• CAS No: 1185319-47-4
• MF: C₁₂H₂₂ClN₅
• MW: 271.789580821991
• CID: 2090816
• PubChem ID: 45789014
• Update Time: 2025-06-15

N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride Chemical and Physical Properties

Names and Identifiers

• N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride
• N,N-diethyl-6-piperazin-1-ylpyrimidin-4-amine,hydrochloride
• diethyl (6-piperazin-1-yl-pyrimidin-4-yl)-amine hydrochloride
• Diethyl-(6-piperazin-1-yl-pyrimidin-4-yl)-amine hydrochloride
• 1185319-47-4
• N,N-diethyl-6-piperazin-1-ylpyrimidin-4-amine;hydrochloride
• DTXSID70671807
• N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine--hydrogen chloride (1/1)
• G66223
• N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-aminehydrochloride
• Diethyl-(6-piperazin-1-yl-pyriMidin-4-yl)-aMine hydrochloride, 98+% C12H22ClN5, MW: 271.79
• AKOS015941381

• MDL： MFCD09877710
• Inchi： 1S/C12H21N5.ClH/c1-3-16(4-2)11-9-12(15-10-14-11)17-7-5-13-6-8-17;/h9-10,13H,3-8H2,1-2H3;1H
• InChI Key： SUILTDYOXPIZTJ-UHFFFAOYSA-N
• SMILES： Cl.N1(C2C=C(N=CN=2)N(CC)CC)CCNCC1

Computed Properties

• Exact Mass: 271.15600
• Monoisotopic Mass: 271.1563734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 213
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 44.3Ų

Experimental Properties

• PSA: 44.29000
• LogP: 1.92820

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazinanes Piperazines N-arylpiperazines

Additional information on N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride

Comprehensive Overview of N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride (CAS 1185319-47-4)

N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride, with the CAS number 1185319-47-4, is a specialized chemical compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the pyrimidine class, which is widely recognized for its role in drug development and therapeutic applications. The presence of both piperazine and diethylamine moieties in its structure enhances its versatility, making it a subject of interest for researchers exploring novel bioactive molecules.

In recent years, the demand for pyrimidine derivatives has surged due to their potential applications in targeting various biological pathways. The compound N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride is particularly notable for its potential in modulating specific receptors or enzymes, which aligns with current trends in precision medicine. Researchers are increasingly focusing on such compounds to address unmet medical needs, especially in areas like oncology, neurology, and infectious diseases.

The synthesis of N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride involves multi-step organic reactions, ensuring high purity and efficacy. Its hydrochloride salt form improves solubility, a critical factor for bioavailability in drug formulations. This characteristic is particularly relevant given the growing emphasis on drug delivery systems and bioavailability enhancement in modern pharmacology.

From an analytical perspective, the compound's structural features, such as the piperazine ring and pyrimidine core, facilitate interactions with biological targets. These interactions are often studied using advanced techniques like X-ray crystallography and NMR spectroscopy, which are frequently searched topics in scientific databases. The compound's CAS 1185319-47-4 serves as a unique identifier, enabling researchers to access detailed literature and regulatory information.

In the context of drug discovery, N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride exemplifies the convergence of chemistry and biology. Its potential as a scaffold for medicinal chemistry is underscored by the increasing number of patents and publications exploring its derivatives. This aligns with the broader industry trend toward fragment-based drug design and small molecule therapeutics.

Environmental and safety considerations are also paramount when working with such compounds. While N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride is not classified as hazardous under standard guidelines, proper handling protocols are essential to ensure laboratory safety. This reflects the broader scientific community's focus on green chemistry and sustainable research practices.

In summary, N,N-Diethyl-6-(piperazin-1-yl)pyrimidin-4-amine hydrochloride (CAS 1185319-47-4) represents a promising candidate for further exploration in drug development. Its unique structural attributes and potential biological activities make it a valuable subject for ongoing research, particularly in the era of personalized medicine and targeted therapies. As scientific inquiries continue to evolve, this compound is likely to remain a focal point for innovative applications in the life sciences.